![molecular formula C12H11BrN2O3 B2767124 3-[(4-bromo-1H-pyrazol-1-yl)methyl]-4-methoxybenzoic acid CAS No. 956786-66-6](/img/structure/B2767124.png)
3-[(4-bromo-1H-pyrazol-1-yl)methyl]-4-methoxybenzoic acid
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Overview
Description
“3-[(4-bromo-1H-pyrazol-1-yl)methyl]-4-methoxybenzoic acid” is a chemical compound that belongs to the class of organic compounds known as phenylpyrazoles . These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group . It is also related to the compound 3-[(4-Bromo-1H-pyrazol-1-yl)methyl]aniline .
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : Studies have developed methods for synthesizing bromophenol derivatives and Schiff bases, involving reactions with bromomethylated compounds and the employment of palladium(0)-catalyzed coupling for creating complex molecules (Manthey, Pyne, & Truscott, 1990). Similarly, electrochemically induced transformations have been utilized to generate novel compounds with potential biomedical applications, emphasizing the utility in synthesizing complex molecules for diverse research applications (Ryzhkova, Ryzhkov, & Elinson, 2020).
Structural Elucidation : The importance of precise structural elucidation in chemical research is highlighted by studies employing various spectroscopic techniques to confirm molecular structures. This foundational work is crucial for understanding the properties and potential applications of new compounds (Kumarasinghe, Hruby, & Nichol, 2009).
Biomedical Applications
Antibacterial and Antifungal Properties : The synthesis and characterization of pyrazole Schiff bases have been explored for their antibacterial activities. Such compounds have shown potential as antibacterial agents against various pathogens, illustrating the biomedical relevance of bromophenol and pyrazole derivatives in developing new therapeutic agents (Feng, Guo, Sun, & Zhao, 2018).
Antitumor Activity : Research into novel compounds, such as those involving pyrazole and benzothiophene derivatives, has been conducted to evaluate their potential antitumor activities. These studies aim to discover new drugs that can inhibit the growth of tumor cells, showcasing the critical role of synthetic chemistry in cancer research (Queiroz, Calhelha, Vale-Silva, Pinto, & São-José Nascimento, 2009).
Future Directions
The future directions for research on “3-[(4-bromo-1H-pyrazol-1-yl)methyl]-4-methoxybenzoic acid” and similar compounds could involve further exploration of their synthesis processes, chemical reactions, mechanisms of action, and biological activities. This could potentially lead to the development of new drugs with a broad range of therapeutic applications .
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole and pyrazole derivatives, have been reported to interact with a variety of biological targets . These include enzymes like acetylcholinesterase , and receptors involved in various biochemical pathways .
Mode of Action
It’s known that pyrazole derivatives can interact with their targets in a variety of ways, often leading to changes in the function of the target . For instance, some pyrazole derivatives have been found to inhibit enzymes, thereby altering the biochemical reactions they catalyze .
Biochemical Pathways
Similar compounds have been found to affect a variety of pathways, often related to the targets they interact with .
Pharmacokinetics
These properties are crucial in determining the bioavailability of a compound, its distribution within the body, its metabolism, and its eventual excretion .
Result of Action
Similar compounds have been found to have a variety of effects, often related to their interaction with their targets .
properties
IUPAC Name |
3-[(4-bromopyrazol-1-yl)methyl]-4-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrN2O3/c1-18-11-3-2-8(12(16)17)4-9(11)6-15-7-10(13)5-14-15/h2-5,7H,6H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEJSZHKSJGWWSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)O)CN2C=C(C=N2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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